2-[2-Tert-butylsulfanylethyl(cyclopropyl)amino]ethanol

• IUPAC Name: 2-[2-tert-butylsulfanylethyl(cyclopropyl)amino]ethanol
• InChI: InChI=1S/C11H23NOS/c1-11(2,3)14-9-7-12(6-8-13)10-4-5-10/h10,13H,4-9H2,1-3H3
• InChI Key: GCNXRBUFABZDBL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCN(CCO)C1CC1
• Molecular Formula: C11H23NOS
• Molecular Weight: 217.37 g/mol

Description

2-[2-Tert-butylsulfanylethyl(cyclopropyl)amino]ethanol is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is also known as TBSCE and has gained significant attention due to its unique properties that make it suitable for various applications.

Mechanism of Action

TBSCE is believed to exert its biological effects by modulating the activity of various enzymes and proteins in the body. This compound has been shown to inhibit the activity of certain enzymes that are involved in the development of cancer and other diseases.
Biochemical and Physiological Effects:
TBSCE has been found to have a wide range of biochemical and physiological effects, including anti-cancer, anti-inflammatory, and anti-oxidant properties. This compound has also been shown to have neuroprotective effects, making it a potential candidate for the treatment of various neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TBSCE in lab experiments is its high purity and stability, which makes it easy to handle and store. However, the synthesis of this compound can be challenging, and it may not be readily available for all researchers.

Future Directions

There are several future directions for research on TBSCE, including the development of new synthetic methods, the investigation of its potential use in drug discovery, and the exploration of its biological activities in various disease models. Further research is also needed to fully understand the mechanism of action of this compound and its potential applications in various fields of science.
Conclusion:
In conclusion, TBSCE is a promising compound that has gained significant attention for its potential use in scientific research. This compound has been found to have a wide range of biological activities, making it a potential candidate for the development of new drugs and therapies. Further research is needed to fully explore the potential of TBSCE and its applications in various fields of science.

Synthesis Methods

The synthesis of TBSCE involves the reaction of cyclopropylamine with tert-butylsulfinyl acetaldehyde, followed by reduction with sodium borohydride. The resulting product is then treated with hydrochloric acid to obtain TBSCE in high yield and purity.

Scientific Research Applications

TBSCE has been studied for its potential use in various scientific research applications, including drug discovery, chemical biology, and medicinal chemistry. This compound has been found to have a wide range of biological activities, making it a promising candidate for further research.